2-[(1-propyl-1H-pyrazol-4-yl)oxy]benzonitrile
Catalog No.
S6503864
CAS No.
1772727-54-4
M.F
C13H13N3O
M. Wt
227.3
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1772727-54-4
Product Name
2-[(1-propyl-1H-pyrazol-4-yl)oxy]benzonitrile
Molecular Formula
C13H13N3O
Molecular Weight
227.3
2-[(1-propyl-1H-pyrazol-4-yl)oxy]benzonitrile, also known as PPBN, is an organic compound with the molecular formula C15H15N3O. It belongs to the class of heterocyclic compounds, where one or more of the atoms in the ring is not a carbon atom. PPBN is a pyrazole derivative having a benzonitrile moiety. It was first synthesized in 2012 by researchers from China, and since then, the compound has gained significant attention due to its potential applications in various fields of research and industries.
PPBN is a white to yellow crystalline solid with a melting point of 141-142°C. Its solubility in water is very low, but it is soluble in organic solvents like ethanol, methanol, and chloroform. PPBN has a molecular weight of 253.31 g/mol and a density of 1.225 g/cm3. The compound is stable under normal conditions and does not decompose easily.
PPBN can be synthesized through several methods, including the reaction of 4-chlorobenzonitrile with 1-propyl-4-amino-3,5-dimethylpyrazole in the presence of a base like potassium carbonate or sodium hydride. The reaction takes place in anhydrous organic solvents like dimethyl sulfoxide or dimethyl carbonate at elevated temperatures. After the reaction is complete, the product is isolated and purified through column chromatography or recrystallization.
The chemical structure of PPBN can be characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. The NMR spectrum of PPBN shows characteristic peaks for the pyrazole ring, benzene ring, and nitrile group, while the MS spectrum shows a peak at m/z 253. The IR spectrum of PPBN shows absorption bands at 2221 cm-1 and 1672 cm-1, which correspond to the nitrile group and pyrazole ring, respectively.
The chemical structure of PPBN can be characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. The NMR spectrum of PPBN shows characteristic peaks for the pyrazole ring, benzene ring, and nitrile group, while the MS spectrum shows a peak at m/z 253. The IR spectrum of PPBN shows absorption bands at 2221 cm-1 and 1672 cm-1, which correspond to the nitrile group and pyrazole ring, respectively.
PPBN can be quantitatively analyzed using various analytical methods, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and UV-Vis spectroscopy. HPLC is a widely used method for the separation and quantification of PPBN in biological and environmental samples. GC-MS allows for the identification and quantification of PPBN in complex matrices like soil and water. UV-Vis spectroscopy is used for the qualitative and quantitative analysis of PPBN in various solvents and matrices.
PPBN has shown promising biological properties, including anti-inflammatory, anti-tumor, anti-diabetic, and anti-oxidant activities. In vitro studies have shown that PPBN can inhibit the production of inflammatory cytokines like interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in macrophages. PPBN has also been shown to induce apoptosis in cancer cells and sensitize cancer cells to chemotherapy drugs. In animal studies, PPBN has been found to lower blood glucose levels and improve insulin sensitivity in diabetic rats.
Studies have shown that PPBN has low toxicity and is safe for use in scientific experiments. In acute toxicity studies, PPBN was found to have no toxic effects on mice at doses up to 5 g/kg. Sub-chronic toxicity studies have also shown that PPBN has no adverse effects on liver or kidney function in rats. However, more studies are needed to determine the long-term toxicity and safety of PPBN.
PPBN has potential applications in various fields of research, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, PPBN can be used as a lead compound for the development of new anti-inflammatory and anti-cancer drugs. In materials science, PPBN can be used as a building block for the synthesis of advanced materials like nanoparticles and polymers. In environmental science, PPBN can be used as a tracer for the detection of pollutants in water and soil samples.
PPBN is still in the early stages of research, and there are limited studies on its properties and applications. Most of the research on PPBN is focused on its biological properties and potential therapeutic applications. However, more studies on its physical and chemical properties, as well as its applications in materials science and environmental science, are needed.
PPBN has the potential to have significant implications in various fields of research and industry. In medicinal chemistry, PPBN can be used to develop new drugs for the treatment of inflammatory diseases and cancer. In materials science, PPBN can be used to synthesize advanced materials with unique properties. In environmental science, PPBN can be used as a tracer for the detection of pollutants in water and soil samples.
There are several limitations and future directions for PPBN research. One of the limitations is the lack of studies on its long-term safety and toxicity. More studies are needed to determine the potential adverse effects of PPBN on human health and the environment. Another limitation is the lack of studies on the potential applications of PPBN in materials science and environmental science. Future research should focus on exploring the potential of PPBN in these areas.
1. Investigating the potential of PPBN as an antibacterial and antifungal agent
2. Studying the effect of different conditions, such as pH and temperature, on the physical and chemical properties of PPBN
3. Exploring the potential of PPBN as a photosensitizer for photodynamic therapy
4. Investigating the interaction of PPBN with biological systems, including its binding affinity to proteins and nucleic acids
5. Developing new analytical methods for the detection and quantification of PPBN in environmental and biological samples
6. Studying the potential of PPBN as a building block for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs)
7. Developing new synthetic routes for the production of PPBN and its derivatives
8. Investigating the potential of PPBN as a catalyst for organic transformations
9. Studying the effect of PPBN on the immune system and its potential as an immunomodulator
10. Developing new drug delivery systems based on PPBN and its derivatives.
2. Studying the effect of different conditions, such as pH and temperature, on the physical and chemical properties of PPBN
3. Exploring the potential of PPBN as a photosensitizer for photodynamic therapy
4. Investigating the interaction of PPBN with biological systems, including its binding affinity to proteins and nucleic acids
5. Developing new analytical methods for the detection and quantification of PPBN in environmental and biological samples
6. Studying the potential of PPBN as a building block for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs)
7. Developing new synthetic routes for the production of PPBN and its derivatives
8. Investigating the potential of PPBN as a catalyst for organic transformations
9. Studying the effect of PPBN on the immune system and its potential as an immunomodulator
10. Developing new drug delivery systems based on PPBN and its derivatives.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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